Cas no 1333960-93-2 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid)

• Product Name: 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid
• CAS No: 1333960-93-2
• MF: C₉H₁₀N₆O₂
• MW: 234.214700222015
• MDL: MFCD21092018
• CID: 5572963
• PubChem ID: 56724850
• Update Time: 2025-11-06

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 1-(3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)-
• 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid

• MDL： MFCD21092018
• Inchi： 1S/C9H10N6O2/c1-14-7-6(12-13-14)8(11-4-10-7)15-2-5(3-15)9(16)17/h4-5H,2-3H2,1H3,(H,16,17)
• InChI Key： FNFXQUNHEUHSQC-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3N(C)N=NC3=2)CC(C(O)=O)C1

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 543.5±50.0 °C(Predicted)
• pka: 3.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid

Recent Advances in the Study of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid (CAS: 1333960-93-2)

The compound 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid (CAS: 1333960-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyrimidine core linked to an azetidine carboxylic acid moiety, has been identified as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on elucidating the molecular interactions and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The researchers employed X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of target kinases, providing valuable structural insights for further optimization.

Pharmacokinetic evaluations of 1333960-93-2 have shown favorable properties, including good oral bioavailability and metabolic stability. In vivo studies using rodent models have demonstrated dose-dependent efficacy in reducing tumor growth in xenograft models of non-small cell lung cancer, with minimal observed toxicity at therapeutic doses. These findings suggest its potential as a lead compound for oncology drug development.

Structure-activity relationship (SAR) studies have revealed that the azetidine-3-carboxylic acid moiety plays a crucial role in maintaining both potency and selectivity. Modifications at the 3-methyl position of the triazolopyrimidine ring have been shown to significantly affect target engagement and cellular permeability, highlighting the importance of this structural feature for drug design.

Current research directions include the development of prodrug strategies to improve the compound's solubility and tissue distribution, as well as combination therapy approaches with existing chemotherapeutic agents. Several pharmaceutical companies have included derivatives of 1333960-93-2 in their preclinical pipelines, with potential indications expanding beyond oncology to include autoimmune disorders and neurodegenerative diseases.

The compound's unique chemical structure also presents opportunities for radiopharmaceutical applications. Recent work has explored its potential as a scaffold for PET tracer development, leveraging the triazolopyrimidine core for radiolabeling while maintaining target specificity. This dual potential as both a therapeutic agent and diagnostic tool makes 1333960-93-2 particularly valuable for translational research.

As research progresses, challenges remain in optimizing the selectivity profile and minimizing off-target effects. However, the accumulating body of evidence suggests that 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidine-3-carboxylic acid represents a versatile and promising chemical entity that may yield important therapeutic advances in the coming years.